Cas no 1852094-06-4 (1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-)

• Product Name: 1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-
• CAS No: 1852094-06-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5274756
• Update Time: 2025-06-26

1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-

• Inchi： 1S/C10H20N2O/c1-4-5-9(13)12-6-8(11)10(2,3)7-12/h8H,4-7,11H2,1-3H3
• InChI Key： SOUDRJWTTXRFOF-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C(C)(C)C1)(=O)CCC

Additional information on 1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-

1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl) - A Comprehensive Overview

1-Butanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl) is a compound with the CAS number 1852094-06-4, which has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in various chemical and biological systems. The structure of this compound features a pyrrolidine ring substituted with an amino group and two methyl groups, along with a butanone moiety attached to the nitrogen atom of the pyrrolidine ring.

The synthesis of 1-(4-amino-3,3-dimethylpyrrolidinyl)-1-butanone involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrrolidine ring through a cyclization reaction. This is followed by the introduction of the amino and methyl groups at specific positions on the ring. Finally, the butanone group is introduced via a nucleophilic substitution or condensation reaction. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of the amino group and the butanone moiety makes it a versatile building block for constructing more complex molecules with potential therapeutic properties. Recent studies have explored its use as an intermediate in the synthesis of antidepressants, anticonvulsants, and other neuroactive agents. The ability to modify the substituents on the pyrrolidine ring further enhances its utility in drug design.

In addition to its pharmaceutical applications, 1-(4-amino-3,3-dimethylpyrrolidinyl)-1-butanone has also found use in agricultural chemistry. Its role as a component in certain pesticides and herbicides has been investigated, particularly due to its ability to interact with specific biochemical pathways in target organisms. However, further research is required to fully understand its efficacy and safety profile in these applications.

The physical properties of this compound are also worth mentioning. It has a melting point of approximately 85°C and a boiling point around 220°C under vacuum. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for use in various organic synthesis reactions that require controlled solubility and reactivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(4-amino-3,3-dimethylpyrrolidinyl)-1-butanone. Quantum mechanical calculations have revealed that the amino group significantly influences the electron distribution within the molecule, making it more nucleophilic at certain positions. This understanding has been instrumental in designing more efficient synthetic routes and predicting reactivity patterns.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings suggest that it undergoes moderate biodegradation under aerobic conditions, but further research is needed to evaluate its long-term effects on ecosystems. Regulatory agencies are closely monitoring these developments to ensure that its use aligns with environmental protection standards.

The demand for 1-(4-amino-3,3-dimethylpyrrolidinyl)-1-butanone has seen a steady increase due to its diverse applications across multiple industries. This has led to improvements in manufacturing processes, including green chemistry approaches that minimize waste and energy consumption. For instance, catalytic methods using enzymes or transition metal catalysts have been developed to enhance reaction efficiency while reducing environmental footprint.

In conclusion, 1-(4-amino-3,3-dimethylpyrrolidinyl)-1-butanone (CAS No: 1852094-06-4) is a versatile compound with promising applications in pharmaceuticals, agriculture, and organic synthesis. Its unique structure allows for extensive functionalization, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry.